1-Isopropyl-1H-pyrazole-4-thiol

• Molecular Formula: C6H10N2S
• Molecular Weight: 142.22 g/mol
• IUPAC Name: 1-propan-2-ylpyrazole-4-thiol
• InChI: InChI=1S/C6H10N2S/c1-5(2)8-4-6(9)3-7-8/h3-5,9H,1-2H3
• InChI Key: HBNTVSYVSYYPKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C=N1)S

Description

1-Isopropyl-1H-pyrazole-4-thiol (CAS: 1361004-09-2, 97% purity) is a pyrazole-based heterocyclic compound characterized by an isopropyl group at the 1-position and a thiol (-SH) functional group at the 4-position of the pyrazole ring . The thiol group enhances nucleophilicity, enabling participation in redox reactions (e.g., disulfide bond formation) and coordination with metal ions. This compound is often utilized in organic synthesis, pharmaceutical intermediates, and materials science due to its reactive thiol moiety and modular substitution pattern .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Isopropyl-1H-pyrazole-4-thiol can be synthesized through several methodsThe reaction conditions typically involve the use of solvents like ethanol or methanol and catalysts such as acids or bases to facilitate the cyclization process .

Industrial Production Methods: Industrial production of 1-Isopropyl-1H-pyrazole-4-thiol may involve multi-step synthesis processes, including the preparation of intermediate compounds. The use of continuous flow reactors and green chemistry principles, such as solvent-free reactions and recyclable catalysts, can enhance the efficiency and sustainability of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-Isopropyl-1H-pyrazole-4-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to form corresponding sulfides.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the pyrazole ring, particularly at the nitrogen and carbon positions.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or iodine can be used under mild conditions.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly employed.

Substitution: Halogenating agents, alkylating agents, and nucleophiles like amines or thiols are used under appropriate conditions.

Major Products:

Oxidation: Disulfides, sulfonic acids.

Reduction: Sulfides.

Substitution: Various substituted pyrazole derivatives.

Scientific Research Applications

1-Isopropyl-1H-pyrazole-4-thiol has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or modulator of biological pathways.

Medicine: Explored for its therapeutic potential in treating diseases due to its bioactive properties.

Industry: Utilized in the development of agrochemicals, dyes, and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Isopropyl-1H-pyrazole-4-thiol involves its interaction with molecular targets such as enzymes or receptors. The thiol group can form covalent bonds with active site residues, leading to inhibition or modulation of enzyme activity. The pyrazole ring can interact with hydrophobic pockets or hydrogen bond donors/acceptors in the target molecule, influencing its biological activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1-isopropyl-1H-pyrazole-4-thiol with structurally related pyrazole derivatives, focusing on functional group differences, physicochemical properties, and applications.

Structural and Functional Group Comparisons

Compound Name	Key Functional Groups	Substituent Positions	CAS Number
1-Isopropyl-1H-pyrazole-4-thiol	Thiol (-SH), isopropyl	1 (isopropyl), 4 (thiol)	1361004-09-2
5-Isopropoxy-1-isopropyl-1H-pyrazole-4-carboxylic acid	Carboxylic acid (-COOH), isopropoxy, isopropyl	1 (isopropyl), 4 (carboxylic acid), 5 (isopropoxy)	1437458-00-8
1-(4-Fluoro-2-methyl-phenyl)-2-(4-methanesulfonyl-phenoxy)-5-methyl-pyrimidin-4-yl]-1H-pyrazole-4-carboxylic acid isopropyl ester	Ester (-COO-), methanesulfonyl, fluoro, pyrimidine	Complex substituents on pyrazole and pyrimidine rings	Not specified

Key Observations:

• Reactivity : The thiol group in 1-isopropyl-1H-pyrazole-4-thiol confers higher nucleophilicity compared to the carboxylic acid in 5-isopropoxy-1-isopropyl-1H-pyrazole-4-carboxylic acid or the ester group in the patent-described compound . Thiols are prone to oxidation, whereas carboxylic acids are acidic and esters are hydrolysis-sensitive.
• Solubility : Carboxylic acid derivatives (e.g., 5-isopropoxy-1-isopropyl-1H-pyrazole-4-carboxylic acid) exhibit greater polarity and water solubility compared to thiols or esters .
• Steric Effects : The patent-described ester compound features bulky substituents (methanesulfonyl, pyrimidine), which likely reduce its conformational flexibility and increase steric hindrance during reactions.

Biological Activity

1-Isopropyl-1H-pyrazole-4-thiol is a compound of significant interest due to its diverse biological activities, particularly in the fields of antimicrobial and anticancer research. This article reviews the existing literature on the biological activity of this compound, summarizing key findings, case studies, and research data.

Chemical Structure and Properties

1-Isopropyl-1H-pyrazole-4-thiol features a pyrazole ring with a thiol group, contributing to its reactivity and biological properties. The molecular structure can be represented as follows:

$$\text{C}_5\text{H}_8\text{N}_2\text{S}$$

Inhibition of Bacterial Growth

Research has demonstrated that 1-isopropyl-1H-pyrazole-4-thiol exhibits potent antibacterial activity against various strains of bacteria, particularly Staphylococcus aureus. A study reported that this compound had a minimum inhibitory concentration (MIC) ranging from 0.125 to 0.5 μg/mL against drug-resistant strains, including Vancomycin-resistant S. aureus (VRSA) .

Table 1: Antimicrobial Efficacy of 1-Isopropyl-1H-pyrazole-4-thiol

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	0.125 - 0.5
Escherichia coli	>64
Klebsiella pneumoniae	>64
Acinetobacter baumannii	>64
Pseudomonas aeruginosa	>64
Enterococcus faecalis	>64

The compound's selectivity for S. aureus suggests potential for targeted therapeutic applications.

Cytotoxicity Studies

In addition to its antibacterial properties, 1-isopropyl-1H-pyrazole-4-thiol has been evaluated for its anticancer potential. It has been shown to inhibit the activity of protein disulfide isomerase (PDI), a critical enzyme involved in cancer cell survival . The IC50 values for various copper(I) complexes derived from pyrazole derivatives were notably lower than those for traditional chemotherapeutics like cisplatin, indicating enhanced efficacy .

Table 2: Cytotoxicity of Copper(I) Complexes Derived from Pyrazole

Complex	IC50 (μM)	Effectiveness Compared to Cisplatin
Complex 1	13.7	Higher
Complex 2	15.3	Higher
Complex 3	12.5	Higher
Complex 4	14.0	Higher

These findings underscore the potential of pyrazole derivatives in developing novel anticancer therapies.

The biological activity of 1-isopropyl-1H-pyrazole-4-thiol is attributed to its ability to interact with thiol groups in proteins, influencing various cellular pathways. For instance, it has been shown to induce oxidative stress in cancer cells without significantly increasing reactive oxygen species (ROS) levels . This dual action could be beneficial in selectively targeting cancer cells while minimizing damage to normal cells.

Study on Drug Resistance

A notable case study involved the application of 1-isopropyl-1H-pyrazole-4-thiol against clinical isolates of drug-resistant bacteria. The compound demonstrated robust bactericidal activity comparable to established antibiotics like daptomycin . This suggests its potential as a lead compound for developing new antibiotics.

Anticancer Research

In another study focusing on its anticancer properties, researchers evaluated the effects of copper complexes based on pyrazole derivatives on various cancer cell lines. The results indicated that these complexes could effectively reduce PDI activity and increase total sulfhydryl content in treated cells, suggesting a mechanism involving thiol modulation .